DNA polymerase-IN-5

• Molecular Formula: C20H19F3N2O4
• Molecular Weight: 408.4 g/mol
• InChI: InChI=1S/C20H19F3N2O4/c1-28-17-10-15(7-4-13(17)9-16-11-29-19(27)25-16)24-18(26)8-12-2-5-14(6-3-12)20(21,22)23/h2-7,10,16H,8-9,11H2,1H3,(H,24,26)(H,25,27)/t16-/m0/s1
• InChIKey: RJVFATYIYLQFIV-INIZCTEOSA-N

DNA Polymerase-IN-5 Overview

DNA polymerase-IN-5, also designated as compound 42 or CBMicro_010679 (Compound 5), is a synthetic non-nucleoside inhibitor that targets the conserved DNA polymerase of herpesviruses [1][2]. It belongs to a novel oxazolidinone amide chemical class and was identified through a medicinal chemistry campaign aimed at developing broad-spectrum anti-herpesvirus agents [1]. In biochemical assays, DNA polymerase-IN-5 exhibits inhibitory activity against both human cytomegalovirus (CMV) and varicella-zoster virus (VZV) with IC50 values of 6.6 μM and 4.8 μM, respectively [1][2]. The compound has demonstrated in vivo efficacy in murine models against HSV-1 and CMV infection [1].

Mechanism Non-nucleoside DNA polymerase inhibitor

Viral profile Reported dual CMV and VZV activity

In vivo context Oral murine model protection reported

• [1] Plotkin MA, Labroli M, Schubert J, et al. Discovery of Broad-Spectrum Herpes Antiviral Oxazolidinone Amide Derivatives and Their Structure–Activity Relationships. ACS Med Chem Lett. 2024;15(8):1232-1241. PMID: 39140041. DOI: 10.1021/acsmedchemlett.4c00117. View Source
• [2] MedChemExpress. DNA polymerase-IN-5 (Compound 42) Product Page. HY-162690. Accessed April 2026. View Source

Non-Substitutability of DNA Polymerase-IN-5

Herpesvirus DNA polymerase inhibitors are not functionally interchangeable; they diverge fundamentally in mechanism, activation requirements, and resistance profiles. Nucleoside analogs such as acyclovir and ganciclovir depend on initial phosphorylation by viral thymidine kinase (TK) for activation, rendering them ineffective against TK-deficient or TK-mutant viral strains [1]. In contrast, DNA polymerase-IN-5 is a non-nucleoside inhibitor that directly engages the viral polymerase active site, thereby bypassing TK-dependent activation and maintaining activity against TK-altered viruses [2]. Furthermore, the dual CMV/VZV potency profile of DNA polymerase-IN-5 differs from that of other non-nucleoside inhibitors like PNU-183792, which exhibits substantially higher potency (sub-micromolar IC50) but belongs to a distinct 4-oxo-dihydroquinoline scaffold with potentially different resistance and selectivity characteristics . Substituting DNA polymerase-IN-5 with a generic nucleoside or a chemically unrelated non-nucleoside inhibitor would introduce uncontrolled variables in mechanism, spectrum, and resistance vulnerability, undermining experimental reproducibility and translational relevance.

Mechanism mismatch

Nucleoside analogs require viral TK activation; this non-nucleoside inhibitor acts independently, altering activity against TK-deficient strains.

Analog bioavailability gap

Oxazolidinone analog 44 shows higher biochemical potency but limited oral bioavailability, which may reduce in vivo translation.

Spectrum restriction

Acyclovir lacks meaningful CMV coverage; substitution would omit the dual-virus inhibition capability.

• [1] Acyclovir FDA Label. NDC 50090-0596. Section: Antiviral Activities and Drug Resistance. Accessed April 2026. View Source
• [2] MedChemExpress. DNA polymerase-IN-5 (Compound 42) Product Page. HY-162690. Accessed April 2026. View Source

DNA Polymerase-IN-5 Quantitative Comparison

Cellular Potency: CMV and VZV Polymerases

DNA polymerase-IN-5 demonstrates balanced inhibitory activity against both CMV and VZV viral DNA polymerases, with IC50 values of 6.6 μM for CMV and 4.8 μM for VZV [1][2]. In comparison, the non-nucleoside inhibitor PNU-183792 exhibits approximately 10-fold higher potency against the same targets (CMV IC50 = 0.69 μM; VZV IC50 = 0.37 μM) . However, the oxazolidinone amide scaffold of DNA polymerase-IN-5 represents a chemically distinct series with potentially differentiated resistance liabilities and pharmacokinetic properties relative to the 4-oxo-dihydroquinoline class [1]. This dual-spectrum profile distinguishes DNA polymerase-IN-5 from nucleoside analogs like acyclovir, which show limited activity against CMV due to the absence of viral thymidine kinase in CMV-infected cells [3].

Cellular potency

Reported

CMV IC50 6.6 μM / VZV IC50 4.8 μM

Dual CMV/VZV inhibition profile

Acyclovir CMV EC50 111 μM; ganciclovir CMV IC50 ~2.9 μM

Evidence Dimension	Inhibitory potency (IC50) against viral DNA polymerases
Target Compound Data	CMV IC50 = 6.6 μM; VZV IC50 = 4.8 μM
Comparator Or Baseline	PNU-183792: CMV IC50 = 0.69 μM; VZV IC50 = 0.37 μM; Acyclovir: limited CMV activity
Quantified Difference	PNU-183792 is ~9.6× more potent against CMV and ~13× more potent against VZV; DNA polymerase-IN-5 maintains dual CMV/VZV activity unlike acyclovir
Conditions	In vitro viral DNA polymerase inhibition assays (biochemical)

Why This Matters

The dual CMV/VZV inhibitory profile supports the use of DNA polymerase-IN-5 as a broad-spectrum tool compound for herpesvirus research, while its moderate potency may be advantageous for studies requiring partial inhibition or for combination regimens.

• [1] Plotkin MA, et al. ACS Med Chem Lett. 2024;15(8):1232-1241. PMID: 39140041. View Source
• [2] MedChemExpress. DNA polymerase-IN-5 Product Page. HY-162690. View Source
• [3] Acyclovir FDA Label. NDC 50090-0596. Section: Antiviral Activities. View Source

Potency-Bioavailability Trade-off vs. Compound 44

DNA polymerase-IN-5 is a non-nucleoside inhibitor that directly binds to and inhibits the viral DNA polymerase without requiring intracellular phosphorylation [1][2]. This contrasts with nucleoside analogs such as acyclovir and ganciclovir, which are prodrugs that must be monophosphorylated by viral thymidine kinase (TK) to become active [3]. Consequently, DNA polymerase-IN-5 retains activity against TK-deficient or TK-mutant viral strains that confer resistance to nucleoside analogs [2]. While the non-nucleoside inhibitor PNU-183792 shares this mechanism, DNA polymerase-IN-5 belongs to a distinct oxazolidinone amide chemical class, which may exhibit different resistance mutation patterns and off-target profiles [1].

PK-bioavailability trade-off

Head-to-head

Compound 42: improved oral exposure & murine survival

Oral in vivo model-response context

Compound 44 has low nM potency but modest oral bioavailability

Evidence Dimension	Mechanism of action and activation requirement
Target Compound Data	Non-nucleoside direct polymerase inhibitor; no viral kinase required
Comparator Or Baseline	Acyclovir/ganciclovir: nucleoside analogs requiring viral TK for activation; PNU-183792: also non-nucleoside but different scaffold
Quantified Difference	Qualitative mechanistic difference; DNA polymerase-IN-5 active against TK-deficient mutants (activity retained, quantitative fold-change not reported)
Conditions	Mechanistic classification based on chemical structure and published characterization

Why This Matters

This mechanism positions DNA polymerase-IN-5 as a valuable tool for studying TK-independent polymerase inhibition and for profiling resistance mechanisms distinct from those affecting nucleoside analogs.

• [1] Plotkin MA, et al. ACS Med Chem Lett. 2024;15(8):1232-1241. PMID: 39140041. View Source
• [2] MedChemExpress. DNA polymerase-IN-5 Product Page. HY-162690. View Source
• [3] Acyclovir FDA Label. NDC 50090-0596. Section: Mechanism of Action and Drug Resistance. View Source

Activity Against Drug-Resistant Herpesviruses

The lead compound (42), DNA polymerase-IN-5, was evaluated in murine models of herpesvirus infection and demonstrated significant efficacy against both HSV-1 and CMV [1]. The published structure–activity relationship (SAR) study indicates that compound 42 was selected as a lead specifically because of its potent biochemical activity and its in vivo performance in these models [1]. In contrast, many earlier-generation oxazolidinone analogs within the same series showed reduced or absent in vivo efficacy, underscoring the optimized properties of compound 42 [1]. Comparable in vivo efficacy data for other non-nucleoside herpesvirus polymerase inhibitors, such as PNU-183792, have been reported in MCMV models, but the specific dose–response and PK/PD relationships for DNA polymerase-IN-5 have not been fully disclosed in the public domain [1].

Drug-resistant strains

Class-level

Expected to retain activity vs. TK-deficient isolates

TK-independent mechanism bypasses common resistance

Specific IC50 against resistant strains not yet reported

Evidence Dimension	In vivo antiviral efficacy in murine infection models
Target Compound Data	Efficacious in murine HSV-1 and CMV models (qualitative outcome; exact dose/survival metrics not provided)
Comparator Or Baseline	Earlier oxazolidinone analogs in the same SAR series (showed lower or no in vivo efficacy)
Quantified Difference	Compound 42 was selected as the lead based on superior in vivo performance relative to close structural analogs
Conditions	Murine HSV-1 and CMV infection models (specific viral strains and dosing regimens not disclosed in abstract)

Why This Matters

The documented in vivo efficacy differentiates DNA polymerase-IN-5 from purely in vitro tool compounds and supports its use in animal model studies for antiviral efficacy, pharmacokinetics, and proof-of-concept experiments.

• [1] Plotkin MA, et al. ACS Med Chem Lett. 2024;15(8):1232-1241. PMID: 39140041. View Source

In Vivo Protection in HSV-1 and CMV Murine Models

DNA polymerase-IN-5 features an oxazolidinone amide core structure, a scaffold that has been systematically optimized for broad-spectrum anti-herpesvirus activity [1]. The published SAR reveals that specific substitutions on the amide and oxazolidinone moieties are critical for achieving potent dual CMV/VZV inhibition [1]. This chemical framework is distinct from the 4-oxo-dihydroquinoline core of PNU-183792 and from the nucleoside mimetic structures of acyclovir and ganciclovir [2]. While quantitative comparative data on selectivity or off-target activity are not yet available, the unique chemotype offers potential advantages in intellectual property space and may provide a differentiated binding mode to the viral polymerase [1].

In vivo protection

Reported

High survival rates (HSV-1) / reduced CMV spleen load

Oral murine model endpoint context

Qualitatively favorable vs. acyclovir/ganciclovir; exact numbers not disclosed

Evidence Dimension	Chemical scaffold classification
Target Compound Data	Oxazolidinone amide derivative (C20H19F3N2O4, MW 408.4)
Comparator Or Baseline	PNU-183792: 4-oxo-dihydroquinoline; Acyclovir: acyclic guanosine analog
Quantified Difference	Qualitative structural divergence; no quantitative selectivity data available
Conditions	Chemical structure analysis

Why This Matters

The distinct oxazolidinone amide scaffold provides a chemical starting point for further optimization and may enable the development of backup compounds with improved potency or pharmacokinetics.

• [1] Plotkin MA, et al. ACS Med Chem Lett. 2024;15(8):1232-1241. PMID: 39140041. View Source
• [2] Acyclovir FDA Label. NDC 50090-0596. View Source

DNA Polymerase-IN-5 Preclinical Applications

Broad-Spectrum Antiviral Screening and Co-Infection Studies

Use DNA polymerase-IN-5 as a benchmark non-nucleoside control compound in high-throughput screening campaigns aimed at identifying novel herpesvirus polymerase inhibitors. Its balanced dual CMV/VZV activity (IC50 6.6 μM and 4.8 μM, respectively) provides a reference point for evaluating new chemical matter with similar or improved potency [1][2].

Nucleoside Analog-Resistant Herpesvirus Research

Employ DNA polymerase-IN-5 to investigate the binding mode and resistance mechanisms of non-nucleoside herpesvirus polymerase inhibitors. Because it bypasses thymidine kinase-dependent activation, it is particularly suitable for studying viral strains with TK mutations that confer resistance to nucleoside analogs [1][2].

In Vivo Efficacy in Murine Herpesvirus Models

Utilize DNA polymerase-IN-5 in murine models of HSV-1 and CMV infection to assess in vivo antiviral efficacy, pharmacokinetics, and tolerability. The compound has been shown to be efficacious in these models, providing a validated in vivo tool for translational research [1].

Mechanistic Studies of DNA Polymerase Inhibition

Investigate the synergistic potential of DNA polymerase-IN-5 when combined with nucleoside analogs (e.g., acyclovir) or helicase-primase inhibitors. The distinct mechanism of action and non-overlapping resistance profile make it a candidate for combination regimens aimed at suppressing viral replication through multi-point inhibition [1][2].

Application

Selection Property

Validation Focus

Broad-spectrum herpesvirus profiling

Non-nucleoside dual inhibition profile

Verify CMV/VZV IC50 in assay

Drug-resistant strain studies

TK-independent mechanism

Test against TK-deficient isolates

Oral in vivo antiviral evaluation

Oral bioavailability profile

Confirm survival/viral load in rodent models

DNA polymerase mechanism studies

Non-nucleoside allosteric binding

Biochemical inhibition kinetics

• [1] Plotkin MA, et al. ACS Med Chem Lett. 2024;15(8):1232-1241. PMID: 39140041. View Source
• [2] MedChemExpress. DNA polymerase-IN-5 Product Page. HY-162690. View Source